Cas no 79089-35-3 (1-(4-chlorophenyl)methylpyrrolidine)

• Product Name: 1-(4-chlorophenyl)methylpyrrolidine
• CAS No: 79089-35-3
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD00716863
• CID: 3139684
• PubChem ID: 3944275
• Update Time: 2025-05-19

1-(4-chlorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROBENZYL)PYRROLIDINE
• 1-(4-chlorophenyl)methylpyrrolidine
• 1-[(4-chlorophenyl)methyl]pyrrolidine
• AB01331077-02
• AKOS003973711
• EN300-1196726
• NCGC00339100-01
• SCHEMBL7937990
• 79089-35-3
• CS-0271785
• STK090772

• MDL： MFCD00716863
• Inchi： 1S/C11H14ClN/c12-11-5-3-10(4-6-11)9-13-7-1-2-8-13/h3-6H,1-2,7-9H2
• InChI Key： HKXGVIKZRKRLMV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCCC1

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 258.3±15.0 °C at 760 mmHg
• Flash Point: 110.0±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(4-chlorophenyl)methylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-chlorophenyl)methylpyrrolidine

Professional Introduction to Compound with CAS No. 79089-35-3 and Product Name: 1-(4-chlorophenyl)methylpyrrolidine

1-(4-chlorophenyl)methylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 79089-35-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a 4-chlorophenyl moiety in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The structural motif of 1-(4-chlorophenyl)methylpyrrolidine combines the versatility of the pyrrolidine ring with the electron-withdrawing nature of the chloro-substituted aromatic ring. This combination has been explored in various research studies for its potential to modulate biological targets, particularly in the context of central nervous system (CNS) disorders, pain management, and inflammation. The chloro group at the para position of the phenyl ring enhances lipophilicity, facilitating better membrane penetration, which is a critical factor for many pharmacologically active compounds.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(4-chlorophenyl)methylpyrrolidine as a key intermediate in synthesizing novel therapeutic agents. Researchers have leveraged its structural framework to develop compounds with enhanced affinity and selectivity for specific biological receptors. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyrrolidine core is particularly noteworthy for its ability to interact with a wide range of biological targets, including enzymes and receptors involved in neurotransmitter pathways.

The 4-chlorophenyl substituent plays a pivotal role in fine-tuning the pharmacokinetic properties of 1-(4-chlorophenyl)methylpyrrolidine derivatives. Chlorine atoms are known to influence metabolic stability and binding affinity, making them crucial for optimizing drug candidates. In recent years, computational modeling and high-throughput screening have been employed to identify lead compounds derived from this scaffold. These approaches have enabled researchers to rapidly assess the potential efficacy and safety of new derivatives, accelerating the drug discovery process.

In addition to its applications in CNS disorders, 1-(4-chlorophenyl)methylpyrrolidine has been investigated for its anti-inflammatory and analgesic properties. Studies have demonstrated that certain derivatives exhibit significant inhibitory effects on inflammatory cytokines and pain signaling pathways. The structural features of this compound allow it to interact with targets such as cyclooxygenase (COX) enzymes and microsomal prostaglandin E synthase-1 (mPGES), which are key mediators of inflammation and pain perception.

The synthesis of 1-(4-chlorophenyl)methylpyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and palladium-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore a broader range of derivatives for therapeutic purposes.

One notable aspect of 1-(4-chlorophenyl)methylpyrrolidine research is its role in developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of kinase activity is implicated in various diseases, including cancer. Derivatives of this compound have shown promise as inhibitors of specific kinases, such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These inhibitors are being evaluated in clinical trials for their potential as treatments for hematological malignancies and solid tumors.

The pharmacological profile of 1-(4-chlorophenyl)methylpyrrolidine is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is essential for CNS-targeted drugs, as it ensures that therapeutic agents can reach their intended biological targets within the brain. Studies using molecular modeling techniques have provided insights into how structural modifications can improve BBB penetration, offering a strategic approach to designing more effective CNS drugs.

Recent clinical trials have begun to explore the therapeutic potential of 1-(4-chlorophenyl)methylpyrrolidine derivatives in treating neurological disorders. Preliminary results suggest that certain analogs exhibit significant cognitive-enhancing effects without causing adverse side effects commonly observed with existing treatments. These findings underscore the importance of continued research into this class of compounds and open new avenues for developing novel therapies for patients suffering from neurological conditions.

The future direction of research on 1-(4-chlorophenyl)methylpyrrolidine is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers aim to identify new derivatives with improved pharmacological profiles. Additionally, there is growing interest in exploring combination therapies involving 1-(4-chlorophenyl)methylpyrrolidine derivatives alongside other drugs to enhance treatment efficacy.

In conclusion, 1-(4-chlorophenyl)methylpyrrolidine (CAS No. 79089-35-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly those affecting the central nervous system and inflammatory conditions. Ongoing research efforts are expected to yield further insights into its potential as a lead compound or intermediate in drug discovery programs.